Cas no 14172-92-0 (TPP-Ni(2+))

• Product Name: TPP-Ni(2+)
• CAS No: 14172-92-0
• MF: C₄₄H₂₈N₄Ni
• MW: 671.413331031799
• MDL: MFCD00191499
• CID: 218228
• Update Time: 2025-10-28

TPP-Ni(2+) Chemical and Physical Properties

Names and Identifiers

• Nickel,[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (9CI)
• NICKEL (II) MESO-TETRAPHENYLPORPHINE
• Nickelmeso-tetraphenylporphyrine
• 5,10,15,20-Tetraphenyl-21H,23H-porphine nickel(II), synthetic
• Nickel meso-tetraphenylporphine
• NICKEL TPP
• RARECHEM AS SA 0006
• PROTOPORPHYRIN IX NI(II)
• Nickel tetraphenylporphine
• Nickel tetraphenylporphyrin
• NI(II) MESO-TETRAPHENYLPORPHINE
• Nickel(II) tetraphenylphorphyrin
• Nickel MESO-TETRAPHENYLPORPHYRIN
• Tetraphenylporphine nickel complex
• TPP-Ni(2+)

• MDL： MFCD00191499
• Inchi： 1S/C44H28N4.Ni/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;/h1-28H;/q-2;+2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;
• InChI Key： CXIRWLOIAQYBLZ-DAJBKUBHSA-N
• SMILES： [Ni+2].[N-]1C2C=CC1=C(C1C=CC=CC=1)C1C=CC(=C(C3C=CC=CC=3)C3=CC=C(C(C4C=CC=CC=4)=C4C=CC(C=2C2C=CC=CC=2)=N4)[N-]3)N=1 |c:17,42,t:5,37|

Computed Properties

• Exact Mass: 670.16700
• Monoisotopic Mass: 670.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 1330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2

Experimental Properties

• Color/Form: Dark purple crystal
• PSA: 34.58000
• LogP: 6.43780
• Solubility: Insoluble

TPP-Ni(2+) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P261-P264-P280-P302+P352+P312-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-26-36
• Risk Phrases：R20/21/22

Additional information on TPP-Ni(2+)

Introduction to TPP-Ni(2+) (CAS No. 14172-92-0)

TPP-Ni(2+), with the Chemical Abstracts Service (CAS) number 14172-92-0, is a coordination complex that has garnered significant attention in the fields of chemistry, biology, and materials science. This compound, formally known as Tetraphenylporphyrin Nickel(II), is a member of the porphyrin family, which is characterized by a large, planar macrocycle with four pyrrole subunits linked by methine bridges. The central metal ion in this complex is nickel(II), which imparts unique properties and functionalities to the molecule.

The porphyrin macrocycle is a versatile platform for various applications due to its rich electronic structure and ability to coordinate with different metal ions. In the case of TPP-Ni(2+), the nickel(II) ion enhances its stability and catalytic activity, making it an attractive candidate for both fundamental research and practical applications. Recent studies have explored the potential of TPP-Ni(2+) in areas such as catalysis, sensing, and materials science.

TPP-Ni(2+) has been extensively studied for its catalytic properties. One of the key areas of interest is its role in homogeneous catalysis, particularly in reactions involving oxidation and reduction processes. The unique electronic configuration of the nickel(II) ion within the porphyrin ring allows it to participate effectively in electron transfer reactions, making it a valuable catalyst in various chemical transformations. For instance, recent research has demonstrated the efficiency of TPP-Ni(2+) in the catalytic oxidation of alcohols to aldehydes and ketones, a reaction that is crucial in organic synthesis and industrial processes.

Beyond catalysis, TPP-Ni(2+) has also shown promise in sensing applications. The ability of porphyrins to undergo reversible redox reactions and their strong absorption and emission properties make them excellent candidates for developing sensitive and selective sensors. Studies have shown that TPP-Ni(2+) can be used to detect trace amounts of metal ions and other analytes in solution. This property is particularly useful in environmental monitoring and biomedical diagnostics.

In materials science, TPP-Ni(2+) has been investigated for its potential use in photovoltaic devices and light-harvesting systems. The porphyrin macrocycle's ability to absorb light across a broad range of wavelengths makes it an ideal chromophore for these applications. When incorporated into thin films or other nanostructured materials, TPP-Ni(2+) can enhance the efficiency of solar cells by improving light absorption and charge separation processes.

The synthesis of TPP-Ni(2+) typically involves the coordination of nickel(II) ions with tetraphenylporphyrin (TPP). This process can be carried out using various methods, including chemical reduction or direct metalation. The resulting complex is highly stable and can be easily purified using standard techniques such as column chromatography or recrystallization. The purity and quality of the synthesized TPP-Ni(2+) are crucial for its performance in various applications.

In addition to its practical applications, TPP-Ni(2+) has been a subject of extensive theoretical studies. Computational methods such as density functional theory (DFT) have been employed to investigate the electronic structure and reactivity of this complex. These studies provide valuable insights into the mechanisms underlying its catalytic activity and other functional properties.

The environmental impact of using TPP-Ni(2+) is another important consideration. While porphyrins are generally considered environmentally friendly due to their biodegradability, the use of metal ions like nickel requires careful management to prevent any potential environmental hazards. Researchers are actively exploring ways to minimize the environmental footprint of these complexes while maintaining their beneficial properties.

In conclusion, TPP-Ni(2+) (CAS No. 14172-92-0) is a versatile coordination complex with a wide range of applications in catalysis, sensing, materials science, and more. Its unique electronic structure and stability make it an attractive candidate for both fundamental research and practical applications. Ongoing research continues to uncover new possibilities for this fascinating compound, further solidifying its importance in the scientific community.